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(E)-[2-(2,5-Dimethoxyphenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate (E)-[2-(2,5-Dimethoxyphenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Brand Name: Vulcanchem
CAS No.: 337923-28-1
VCID: VC0490892
InChI: InChI=1S/C23H26N2O5/c1-24(2)12-13-25-20(17-14-16(29-3)10-11-18(17)30-4)19(22(27)23(25)28)21(26)15-8-6-5-7-9-15/h5-11,14,20,26H,12-13H2,1-4H3/b21-19+
SMILES: C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=C(C=CC(=C3)OC)OC
Molecular Formula: C23H26N2O5
Molecular Weight: 410.5g/mol

(E)-[2-(2,5-Dimethoxyphenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate

CAS No.: 337923-28-1

Main Products

VCID: VC0490892

Molecular Formula: C23H26N2O5

Molecular Weight: 410.5g/mol

(E)-[2-(2,5-Dimethoxyphenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate - 337923-28-1

CAS No. 337923-28-1
Product Name (E)-[2-(2,5-Dimethoxyphenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Molecular Formula C23H26N2O5
Molecular Weight 410.5g/mol
IUPAC Name (E)-[2-(2,5-dimethoxyphenyl)-1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Standard InChI InChI=1S/C23H26N2O5/c1-24(2)12-13-25-20(17-14-16(29-3)10-11-18(17)30-4)19(22(27)23(25)28)21(26)15-8-6-5-7-9-15/h5-11,14,20,26H,12-13H2,1-4H3/b21-19+
Standard InChIKey MNOOQOSKKZXQOG-XUTLUUPISA-N
Isomeric SMILES C[NH+](C)CCN1C(/C(=C(/C2=CC=CC=C2)\[O-])/C(=O)C1=O)C3=C(C=CC(=C3)OC)OC
SMILES C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=C(C=CC(=C3)OC)OC
Canonical SMILES C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=C(C=CC(=C3)OC)OC
PubChem Compound 5975985
Last Modified Nov 11 2021
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